Cas no 2770494-78-3 ((9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate
• CAS No: 2770494-78-3
• MF: C₂₄H₂₆N₂O₂
• MW: 374.475446224213
• CID: 5971572
• PubChem ID: 165992596
• Update Time: 2025-10-28

(9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770494-78-3
• (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate
• EN300-37397524

• Inchi： 1S/C24H26N2O2/c1-2-3-14-26-15-8-9-18(16-26)25-24(27)28-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1,4-7,10-13,18,23H,3,8-9,14-17H2,(H,25,27)
• InChI Key： NXKCFMPWZVEXRY-UHFFFAOYSA-N
• SMILES： O(C(NC1CN(CCC#C)CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 374.199428076g/mol
• Monoisotopic Mass: 374.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate (CAS No. 2770494-78-3)

(9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate (CAS No. 2770494-78-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethyl carbamate derivative, is characterized by its unique structural features and potential biological activities. The compound's structure includes a fluorenyl moiety, a butynyl group, and a piperidine ring, which collectively contribute to its diverse pharmacological properties.

The fluorenyl group is a well-known aromatic system that imparts stability and hydrophobicity to the molecule. This feature is particularly important in drug design, as it can enhance the compound's ability to cross biological membranes and reach its target sites. The butynyl group, on the other hand, introduces a triple bond that can participate in various chemical reactions, including click chemistry and bioconjugation processes. The piperidine ring is a versatile nitrogen-containing heterocycle that is frequently used in the design of drugs due to its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate in various therapeutic applications. One notable area of research is its use as a prodrug for targeted drug delivery. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The fluorenyl carbamate moiety in this compound can be designed to release the active drug upon cleavage by specific enzymes or under certain physiological conditions, thereby improving the drug's efficacy and reducing side effects.

In addition to its prodrug potential, (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate has shown promising results in neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By fine-tuning the balance of these neurotransmitters, the compound may offer therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

The pharmacokinetic properties of (9H-fluoren-9-yl)methyl N-[1-(but-3-yn-1-yl)piperidin-3-yl]carbamate have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows it to readily penetrate cell membranes, while its stability under physiological conditions ensures prolonged action at the target site. These properties make it an attractive candidate for further development as a therapeutic agent.

Another area of interest is the compound's potential as a chemical probe for studying biological processes. Chemical probes are small molecules that can selectively bind to specific proteins or cellular components, allowing researchers to investigate their functions and interactions. The unique structure of (9H-fluoren-9-y l)methyl N-[1-(but -3 -yn -1 - yl )pip eridin -3 - yl )carbamate makes it suitable for use in high-throughput screening assays and other biochemical experiments. By using this compound as a probe, scientists can gain valuable insights into the mechanisms underlying various diseases and develop more effective treatments.

The synthesis of (9H-fluoren -9 - yl )m ethy l N-[ 1 -( but -3 - yn -1 - yl )pip eridin -3 - yl )carb amate involves several well-established chemical reactions. The fluorenyl group can be introduced through electrophilic aromatic substitution or palladium-catalyzed coupling reactions. The butynyl group can be added via alkylation or Sonogashira coupling reactions. Finally, the carbamate functionality is typically introduced through nucleophilic substitution or condensation reactions with appropriate amine derivatives. These synthetic routes provide chemists with flexible methods for preparing the compound with high purity and yield.

In conclusion, (9H-fluoren -9 - yl )m ethy l N-[ 1 -( but -3 - yn -1 - yl )pip eridin -3 - yl )carb amate (CAS No. 2770494 -78 -3) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for various therapeutic applications, including targeted drug delivery, treatment of neurological disorders, and chemical probing of biological processes. Ongoing research continues to uncover new insights into the potential of this compound, paving the way for future innovations in drug development.